Cas no 4515-23-5 (N-Cbz-L-aspartic anhydride)

N-Cbz-L-aspartic anhydride Properties

Names and Identifiers

• N-Carbobenzyloxy-L-aspartic anhydride
• N-Z-L-aspartic anhydride
• (S)-Benzyl (tetrahydro-2,5-dioxo-3-furyl)carbamate
• benzyl N-[(3S)-2,5-dioxooxolan-3-yl]carbamate
• N-(Benzyloxycarbonyl)aspartic anhydride
• N-Cbz-l-aspartic anhydride
• benzyloxycarbonyl-L-aspartic anhydride
• carbobenzoxy-L-aspartic acid anhydride
• N-benzyloxycarbonyl-L-aspartic acid anhydride
• N-benzyloxycarbonyl-L-aspartic anhydride
• N-carbobenzyloxy-L-aspartic acid anhydride
• L-N-Carboxy-aspartic anhydride N-benzyl ester
• (S)-(Tetrahydro-2,5-dioxo-3-furanyl)-carbamic acid phenylmethyl ester
• Cbz-L-Aspartic acid anhydride
• N-(Benzyloxycarbonyl)-L-aspartic acid anhydride
• N-(Benzyloxycarbonyl)-L-aspartic anhydride
• UNII-T519K4TV9T
• (S)-benzyl 2,5-dioxotetrahydrofuran-3-ylcarbamate
• AM20040502
• AS-37185
• Q-103507
• DTXSID70196404
• N-Z-L-aspartic anhydride, 95%
• ASPARTIC ANHYDRIDE, N-CARBOXY-, N-BENZYL ESTER, L-
• CS-W010219
• (2,5-Dioxo-tetrahydro-furan-3-yl)-carbamic acid benzyl ester
• 4515-23-5
• Cbz-L-Aspartic anhydride
• CARBAMIC ACID, ((3S)-TETRAHYDRO-2,5-DIOXO-3-FURANYL)-, PHENYLMETHYL ESTER
• benzyl (S)-(2,5-dioxotetrahydrofuran-3-yl)carbamate
• OZPYEGOBGWQOSZ-VIFPVBQESA-N
• T519K4TV9T
• EINECS 224-838-3
• N-carbobenzoxy-l-aspartic anhydride
• MFCD00136820
• (S)-(2,5-Dioxo-tetrahydro-furan-3-yl)-carbamic acid benzyl ester
• N-CARBOBENZOXY-L-ASPARTIC ACID ANHYDRIDE
• Carbamic acid, (tetrahydro-2,5-dioxo-3-furanyl)-, phenylmethyl ester, (S)-
• N-carbobenzoxy-aspartic anhydride
• .BETA.-BENZYL L-ASPARTATE N-CARBOXYL ANHYDRIDE
• HY-W009503
• AKOS015888879
• SCHEMBL732094
• Q27289678
• N-(BENZYLOXYCARBONYL)ASPARTIC ANHYDRIDE, (S)-
• N-Benzyloxycarbonyl Aspartic Anhydride
• D-Benzyloxycarbonylaspartic Anhydride
• A847745
• (S)-2-BENZYLOXYCARBAMYLSUCCINIC ANHYDRIDE
• +Expand

• MDL： MFCD00136820
• InChIKey： OZPYEGOBGWQOSZ-VIFPVBQESA-N
• Inchi： InChI=1S/C12H11NO5/c14-10-6-9(11(15)18-10)13-12(16)17-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,16)/t9-/m0/s1
• SMILES： O=C1OC(=O)[C@H](C1)NC(OCC2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 249.063722g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 249.063722g/mol
• Monoisotopic Mass: 249.063722g/mol
• Topological Polar Surface Area: 81.7Ų
• Heavy Atom Count: 18
• Complexity: 348
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 8
• Surface Charge: 0

Experimental Properties

• LogP: 1.14580
• PSA: 81.70000
• Refractive Index: 1.573
• Boiling Point: 490 ºC
• Melting Point: 123-124 °C (lit.)
• Flash Point: 250 ºC
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]20/D −25°, c = 1 in methanol
• Density: 1.37

N-Cbz-L-aspartic anhydride Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

N-Cbz-L-aspartic anhydride Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters